Cas no 2009013-70-9 (Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate)

• Product Name: Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate
• CAS No: 2009013-70-9
• MF: C₄H₃BrKNO₃
• MW: 232.073821306229
• CID: 5039105
• Update Time: 2026-02-28

Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate

• Inchi： 1S/C4H4BrNO3.K/c5-3-1-2(4(7)8)9-6-3;/h2H,1H2,(H,7,8);/q;+1/p-1
• InChI Key： CWAPOTOSSNVPSS-UHFFFAOYSA-M
• SMILES： BrC1CC(C(=O)[O-])ON=1.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 61.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate

Recent Advances in the Study of Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate (CAS: 2009013-70-9)

Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate (CAS: 2009013-70-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most significant advancements in the study of Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in constructing isoxazole and pyrazole derivatives, which are known for their diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of potent anti-inflammatory agents, showcasing its potential in drug discovery.

In addition to its synthetic applications, recent investigations have explored the biological activities of Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate itself. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that it may serve as a lead compound for the development of new anti-inflammatory drugs, although further in vivo studies are needed to confirm its efficacy and safety.

The chemical stability and reactivity of Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate have also been subjects of recent research. A 2022 study in Organic & Biomolecular Chemistry detailed the compound's behavior under various reaction conditions, providing valuable insights for optimizing its use in synthetic protocols. The study highlighted the importance of controlling reaction parameters such as temperature and solvent choice to achieve high yields and selectivity.

Looking ahead, the potential applications of Potassium 3-bromo-4,5-dihydroisoxazole-5-carboxylate in drug discovery and development are promising. Its versatility as a synthetic intermediate, combined with its emerging biological activities, makes it a compound of significant interest in the pharmaceutical industry. Future research should focus on expanding its utility in the synthesis of novel drug candidates and further elucidating its mechanism of action in biological systems.